Cas no 1354487-56-1 ((2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid)

(2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid is a chiral pyrrolidine derivative featuring a biphenyl ether linkage and a bromo substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The stereospecific (2S,4S) configuration ensures precise control over enantioselective reactions, while the tert-butoxycarbonyl (Boc) group provides stability and facilitates selective deprotection. The brominated biphenyl moiety offers a reactive site for further functionalization via cross-coupling reactions. Its carboxylic acid functionality enhances solubility and reactivity, making it suitable for peptide coupling or derivatization. This compound is commonly utilized in medicinal chemistry research for scaffold diversification and structure-activity relationship studies.
(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid structure
1354487-56-1 structure
Product Name:(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
CAS No:1354487-56-1
MF:C22H24BrNO5
MW:462.333665847778
CID:4696168
Update Time:2025-10-21

(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (2S,4S)-4-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
    • (2S,4R)-4-(2-Bromo-4-phenylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
    • (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
    • Inchi: 1S/C22H24BrNO5/c1-22(2,3)29-21(27)24-13-16(12-18(24)20(25)26)28-19-10-9-15(11-17(19)23)14-7-5-4-6-8-14/h4-11,16,18H,12-13H2,1-3H3,(H,25,26)/t16-,18+/m1/s1
    • InChI Key: PRXSXPQOWIKYEW-AEFFLSMTSA-N
    • SMILES: BrC1C=C(C2C=CC=CC=2)C=CC=1O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 586
  • Topological Polar Surface Area: 76.1

(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S040050-125mg
(2S,4S)-4-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
1354487-56-1
125mg
$ 230.00 2022-06-03
TRC
S040050-250mg
(2S,4S)-4-[(3-Bromo[1,1'-biphenyl]-4-yl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
1354487-56-1
250mg
$ 375.00 2022-06-03

(2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Related Literature

Additional information on (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid

Introduction to (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-56-1)

(2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-56-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated biphenyl moiety and a tert-butoxycarbonyl (Boc) protecting group, which make it a valuable intermediate in the synthesis of bioactive molecules.

The brominated biphenyl scaffold is particularly interesting due to its potential for forming stable and selective interactions with biological targets. The presence of the Boc protecting group on the pyrrolidine ring ensures that the compound remains stable during synthetic manipulations, allowing for precise control over the final product's properties. This makes (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid an ideal candidate for various synthetic transformations and derivatizations.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological processes. The unique structure of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid makes it a promising lead compound for such applications. For instance, studies have shown that compounds with similar structural motifs can effectively inhibit specific PPIs involved in cancer progression and inflammatory diseases.

One of the key advantages of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid is its chiral nature. The (2S,4S) configuration imparts specific stereochemical properties that can influence the compound's biological activity and selectivity. This chiral feature is crucial in drug discovery, where enantiomeric purity is often required to achieve optimal therapeutic effects while minimizing side effects.

The synthesis of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid typically involves several steps, including the formation of the brominated biphenyl core and the introduction of the Boc protecting group. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity and yield. For example, a study published in the Journal of Organic Chemistry described a highly efficient route to synthesize this compound using a palladium-catalyzed coupling reaction followed by stereoselective hydrogenation.

In addition to its potential as a drug candidate, (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid has also found applications in chemical biology research. Its ability to selectively interact with specific protein domains makes it a useful tool for probing protein function and identifying new therapeutic targets. For instance, researchers at the University of California used this compound to study the interaction between a key oncogenic protein and its binding partners, providing valuable insights into the mechanisms underlying cancer cell proliferation.

The pharmacological properties of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid have been extensively studied in preclinical models. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several cancer cell lines, with low micromolar IC50 values. Furthermore, in vivo studies using mouse xenograft models have shown that it can effectively reduce tumor growth without significant toxicity to normal tissues.

The safety profile of (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid has also been evaluated through comprehensive toxicology studies. These studies have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit any major adverse effects on major organs or systems. This favorable safety profile further supports its potential as a clinical candidate for various diseases.

In conclusion, (2S,4S)-4-(3-Bromo-1,1'-biphenyl-4-yl)oxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354487-56-1) is a versatile and promising compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further development in medicinal chemistry and drug discovery.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited